molecular formula C7H13NO B598902 5-Oxa-2-azaspiro[3.5]nonane CAS No. 138387-19-6

5-Oxa-2-azaspiro[3.5]nonane

Cat. No. B598902
M. Wt: 127.187
InChI Key: SBULNORPQJCVIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Oxa-2-azaspiro[3.5]nonane is a chemical compound with the molecular formula C7H13NO . It is available in two forms: hydrochloride and oxalate . The hydrochloride form has a molecular weight of 163.65 , while the oxalate form has a molecular weight of 217.22 .


Synthesis Analysis

A new synthesis method for 2-oxa-7-azaspiro[3.5]nonane has been described . Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations using Oxone® in formic acid . The expanded spirocyclic oxetane successfully gave the [1,2-a] ring-fused benzimidazole .


Molecular Structure Analysis

The InChI code for 5-Oxa-2-azaspiro[3.5]nonane is 1S/C7H13NO/c1-2-4-8-7(3-1)5-9-6-7/h8H,1-6H2 . The molecular structure of this compound can be found in various databases .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Oxa-2-azaspiro[3.5]nonane include a molecular weight of 127.19 and a storage temperature of 4°C . The hydrochloride form is a powder , while the oxalate form is a solid .

Scientific Research Applications

Safety And Hazards

The safety information for 5-Oxa-2-azaspiro[3.5]nonane includes hazard statements such as H227, H315, H319, and H335 . Precautionary measures include wearing protective gloves, clothing, eye protection, and face protection .

properties

IUPAC Name

5-oxa-2-azaspiro[3.5]nonane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO/c1-2-4-9-7(3-1)5-8-6-7/h8H,1-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SBULNORPQJCVIL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCOC2(C1)CNC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60717324
Record name 5-Oxa-2-azaspiro[3.5]nonane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60717324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

127.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Oxa-2-azaspiro[3.5]nonane

CAS RN

138387-19-6
Record name 5-Oxa-2-azaspiro[3.5]nonane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60717324
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Citations

For This Compound
5
Citations
EM Carreira, TC Fessard - Chemical reviews, 2014 - ACS Publications
Four-membered rings are witnessing significant prominence in medicinal chemistry discovery programs. For example, a search of the chemical databases shows exponential increase …
Number of citations: 500 pubs.acs.org
K Undheim - Synthesis, 2015 - thieme-connect.com
The biological importance and wide occurrence of spirane systems in nature have stimulated studies in spirane chemistry. The fundamental spirane framework consists of two …
Number of citations: 28 www.thieme-connect.com
RE Dolle, D McNair, MJ Hughes, LI Kruse… - Journal of medicinal …, 1992 - ACS Publications
Citric acid analogues (±)-12a, b and (±)-17a, b, where one of the primary carboxylates has been replaced by a sulfoximinoyl and a 3-(3-hydroxy-/3-lactamyl) moiety, respectively, have …
Number of citations: 25 pubs.acs.org
C Juneau - docplayer.fr
7 Sommaire Sommaire Remerciements... 5 Sommaire... 7 Abréviations et acronymes Introduction générale Chapitre I: Iminosucres et structures contraintes Iminosucres généralités …
Number of citations: 2 docplayer.fr
R Hensienne - 2016 - theses.hal.science
Des études antérieures conduites par notre groupe ont permis d’identifier l’α-1-C-nonyl-1,5-didésoxy-1,5-imino-D-xylitol en tant que puissant inhibiteur de la β-glucocérébrosidase – …
Number of citations: 7 theses.hal.science

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.